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Compound of Interest

Compound Name: E7090 succinate

Cat. No.: B3324503 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive overview

of the proper disposal procedures for the potent FGFR inhibitor, E7090 succinate, ensuring

laboratory safety and regulatory compliance.

E7090 succinate is a potent, orally available, and selective inhibitor of FGFR1, FGFR2, and

FGFR3 tyrosine kinases, currently under investigation for its antitumor activities.[1] As with any

potent, investigational compound, adherence to strict disposal protocols is paramount to

ensure the safety of laboratory personnel and the environment. While a specific Safety Data

Sheet (SDS) for E7090 succinate is not publicly available, this guide provides a

comprehensive framework for its proper disposal based on general best practices for potent

pharmaceutical compounds used in research.

Key Characteristics of E7090 Succinate
The following table summarizes the essential information for E7090 succinate, also known as

tasurgratinib succinate.
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Property Description

Chemical Name

5-({2-[({4-[1-(2-Hydroxyethyl)piperidin-4-

yl]phenyl}carbonyl)amino]pyridin-4-yl}oxy)-6-(2-

methoxyethoxy)-N-methyl-1H-indole-1-

carboxamide butanedioate (2:3)

Function
Potent and selective inhibitor of FGFR1,

FGFR2, and FGFR3 tyrosine kinases.

Use
Investigational anticancer agent for research

and clinical trials.

Physical Form Typically a solid powder.

Storage

Solid Powder: -20°C for 12 months; 4°C for 6

months. In Solvent: -80°C for 6 months; -20°C

for 6 months.

Step-by-Step Disposal Protocol for E7090 Succinate
The disposal of E7090 succinate should be managed as a hazardous waste stream, in

accordance with the Federal Resource Conservation and Recovery Act (RCRA) and other

applicable regulations.[2][3]

1. Personal Protective Equipment (PPE): Before handling E7090 succinate for disposal,

ensure appropriate PPE is worn, including:

Safety goggles or face shield

Chemical-resistant gloves

Lab coat or protective suit

2. Waste Segregation and Collection:

Solid Waste:
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Collect unused or expired E7090 succinate powder, as well as any grossly contaminated

items (e.g., weighing boats, contaminated wipes), in a dedicated, clearly labeled

hazardous waste container.

The container should be compatible with the chemical properties of the compound.

Liquid Waste:

Solutions containing E7090 succinate should be collected in a separate, sealed, and

clearly labeled hazardous liquid waste container.

Do not mix with other solvent waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) department.

Sharps Waste:

Needles, syringes, or other sharps contaminated with E7090 succinate must be disposed

of in a designated sharps container for hazardous chemical waste.

3. Labeling of Waste Containers:

All waste containers must be labeled with a "HAZARDOUS WASTE" label.[4]

The label must include:

The full chemical name: "E7090 succinate" or "Tasurgratinib succinate".

The concentration and quantity of the waste.

The date of accumulation.

The name of the principal investigator and the laboratory contact information.[4]

4. Storage of Hazardous Waste:

Store sealed and labeled hazardous waste containers in a designated Satellite Accumulation

Area (SAA) within the laboratory.[4]
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The SAA should be a secure area, away from general laboratory traffic, and ideally in

secondary containment.

5. Final Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

EHS will coordinate with a licensed hazardous waste vendor for the final disposal, which is

typically high-temperature incineration.[3][4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of E7090 succinate.
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Caption: Workflow for the proper disposal of E7090 succinate.

Experimental Protocols
As E7090 succinate is an investigational compound, specific experimental protocols involving

its use are proprietary to the conducting research institutions. However, general laboratory
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procedures for handling potent compounds should be strictly followed. This includes the use of

a chemical fume hood or other ventilated enclosure during weighing and solution preparation to

minimize inhalation exposure. Any spills should be immediately cleaned up following

established laboratory protocols for potent compounds, which may involve the use of a

deactivating solution if one is known and available.

By adhering to these rigorous disposal procedures, researchers and laboratory personnel can

mitigate the risks associated with handling this potent investigational drug, ensuring a safe

working environment and responsible environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. rxdestroyer.com [rxdestroyer.com]

3. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU
[research.washu.edu]

4. research.cuanschutz.edu [research.cuanschutz.edu]

To cite this document: BenchChem. [Essential Guide to the Safe Disposal of E7090
Succinate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3324503#e7090-succinate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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